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Compound of Interest

Compound Name: cobalt;rhodium

Cat. No.: B15161835

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cobalt-rhodium (Co-Rh) alloys, with
a focus on their synthesis, properties, and the experimental methodologies used for their
characterization. This document is intended for researchers, scientists, and professionals in
drug development who may utilize these materials in specialized applications.

Cobalt-Rhodium Alloy Phase Diagram

A comprehensive, experimentally determined binary phase diagram for the cobalt-rhodium
system is not readily available in publicly accessible literature. The Co-Rh system is
characterized by complete solid solubility at high temperatures, forming a face-centered cubic
(fcc) crystal structure across all compositions. At lower temperatures, cobalt undergoes an
allotropic transformation from the high-temperature fcc (a-Co) phase to a hexagonal close-
packed (hcp) (e-Co) phase. The addition of rhodium is expected to influence the temperature
and compositional range of this transformation. Theoretical calculations and limited
experimental data suggest a peritectic reaction at lower temperatures, but a complete,
validated phase diagram remains to be established.

Properties of Cobalt-Rhodium Alloys

The available data on Co-Rh alloys primarily focuses on their magnetic properties, particularly
in thin film form. Information on bulk mechanical, electrical, and thermal properties is limited.
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Magnetic Properties

Cobalt-rhodium alloys exhibit a range of interesting magnetic behaviors that are highly
dependent on composition and crystallographic structure. Pure cobalt is ferromagnetic, while
pure rhodium is paramagnetic. Alloying these two elements allows for the tuning of magnetic

properties.
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Table 1: Magnetic Properties of Cobalt-Rhodium Alloys

Mechanical Properties

Quantitative data on the mechanical properties of bulk Co-Rh alloys is scarce. However,
general trends can be inferred from the behavior of similar solid-solution alloys. The addition of
rhodium to cobalt is expected to result in solid solution strengthening, leading to an increase in
hardness and tensile strength compared to pure cobalt.

Electrical Properties

The electrical resistivity of Co-Rh alloys is expected to follow Nordheim's rule for solid
solutions, with the maximum resistivity occurring at an intermediate composition (around 50
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at.% Co).
Property Value
Electrical Resistivity of Cobalt (at 20°C) 62.4 NQ-:m
Electrical Resistivity of Rhodium (at 20°C) 43.3 nQ'm

Table 2: Electrical Resistivity of Pure Cobalt and Rhodium

Thermal Properties

Specific data on the thermal properties of Co-Rh alloys, such as thermal conductivity and
thermal expansion, are not readily available.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Co-Rh alloys are
provided below. These methodologies are based on standard practices in materials science
and can be adapted for specific research needs.

Synthesis of Cobalt-Rhodium Alloys

Method: Arc Melting

 Starting Materials: High-purity cobalt (99.95% or better) and rhodium (99.9% or better) in
powder, pellet, or wire form.

o Preparation: The requisite amounts of cobalt and rhodium are weighed to achieve the
desired atomic percentage. The materials are cleaned to remove any surface oxides or
contaminants.

 Alloying: The constituents are placed in a water-cooled copper hearth of an arc melting
furnace. The furnace chamber is evacuated to a high vacuum and then backfilled with an
inert gas (e.g., high-purity argon).

» Melting: A high current is passed through a non-consumable tungsten electrode to strike an
arc with the charge, causing it to melt. The alloy is repeatedly melted and flipped to ensure
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homogenetity.

o Solidification: The molten alloy is allowed to solidify in the copper hearth.

e Homogenization: The as-cast ingot is sealed in a quartz ampoule under vacuum and
annealed at a high temperature (e.g., 1000 °C) for an extended period (e.g., 100 hours) to
ensure a uniform composition and crystal structure.

Characterization of Cobalt-Rhodium Alloys

3.2.1. Structural and Phase Analysis
Method: X-ray Diffraction (XRD)

o Sample Preparation: A small section of the homogenized alloy is cut and polished to a mirror
finish to ensure a flat surface for analysis.

e Instrumentation: A powder X-ray diffractometer with a Cu Ka radiation source is typically
used.

o Data Acquisition: The sample is mounted on the goniometer, and the diffraction pattern is
recorded over a 20 range of 20° to 120° with a step size of 0.02° and a dwell time of 1-2
seconds per step.

o Analysis: The resulting diffraction pattern is analyzed to identify the crystal structure (fcc,
hcp), determine the lattice parameters, and quantify the phase fractions if multiple phases
are present.

3.2.2. Microstructural Analysis

Method: Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy
(EDS)

o Sample Preparation: The sample is mounted in a conductive resin, ground with successively
finer abrasive papers, and then polished with diamond paste to a mirror finish. The polished
surface may be etched with a suitable chemical reagent to reveal the grain boundaries.
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e Imaging: The sample is placed in the SEM chamber, and secondary electron or
backscattered electron images are acquired to visualize the microstructure, including grain
size and morphology.

o Compositional Analysis (EDS): The EDS detector is used to perform elemental mapping and
point analysis to confirm the overall composition and assess the chemical homogeneity of
the alloy.

3.2.3. Magnetic Property Measurement
Method: Vibrating Sample Magnetometry (VSM)

o Sample Preparation: A small, regularly shaped sample (e.g., a cube or sphere) is cut from
the bulk alloy.

e Measurement: The sample is mounted in the VSM, and the magnetic moment is measured
as a function of the applied magnetic field at various temperatures.

e Analysis: The M-H (magnetization versus magnetic field) curves are analyzed to determine
saturation magnetization, remanence, and coercivity. The M-T (magnetization versus
temperature) curves are used to determine the Curie temperature.

Visualizations
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Caption: Experimental workflow for Co-Rh alloy synthesis and characterization.

¢ To cite this document: BenchChem. [Cobalt-Rhodium Alloys: A Technical Guide to Synthesis,
Properties, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15161835#cobalt-rhodium-alloys-phase-diagram-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15161835?utm_src=pdf-body-img
https://www.benchchem.com/product/b15161835#cobalt-rhodium-alloys-phase-diagram-and-properties
https://www.benchchem.com/product/b15161835#cobalt-rhodium-alloys-phase-diagram-and-properties
https://www.benchchem.com/product/b15161835#cobalt-rhodium-alloys-phase-diagram-and-properties
https://www.benchchem.com/product/b15161835#cobalt-rhodium-alloys-phase-diagram-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15161835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15161835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15161835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

